Cas no 2024253-10-7 (Carbamic acid, N-(1-cyclopropyl-1-methyl-2-oxo-4-pentyn-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(1-cyclopropyl-1-methyl-2-oxo-4-pentyn-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 2024253-10-7
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5292595
• Update Time: 2025-10-12

Carbamic acid, N-(1-cyclopropyl-1-methyl-2-oxo-4-pentyn-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(1-cyclopropyl-1-methyl-2-oxo-4-pentyn-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H21NO3/c1-6-7-11(16)14(5,10-8-9-10)15-12(17)18-13(2,3)4/h1,10H,7-9H2,2-5H3,(H,15,17)
• InChI Key： QOQIWHJQAKLROA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1CC1)(C)C(=O)CC#C

Additional information on Carbamic acid, N-(1-cyclopropyl-1-methyl-2-oxo-4-pentyn-1-yl)-, 1,1-dimethylethyl ester

Carbamic Acid, N-(1-Cyclopropyl-1-Methyl-2-Oxo-4-Pentyn-1-Yl)-, 1,1-Dimethylethyl Ester

The compound with CAS No. 2024253-10-7, known as Carbamic acid, N-(1-cyclopropyl-1-methyl-2-oxo-4-pentyn-1-yl)-, 1,1-dimethylethyl ester, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a carbamic acid group attached to a substituted pentynyl chain and an ester functional group. The presence of the cyclopropyl and methyl substituents adds complexity to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and drug delivery systems. The carbamic acid moiety is known for its ability to form stable amides under certain conditions, which is a key property in polymer chemistry and pharmaceutical synthesis. Additionally, the ester group in this compound contributes to its solubility and reactivity, making it suitable for various chemical transformations.

The structure of this compound also suggests potential applications in biochemistry. The cyclopropyl ring is a strained structure that can participate in unique chemical reactions, potentially leading to novel bioactive compounds. Furthermore, the pentynyl chain introduces unsaturation into the molecule, which can be exploited for conjugation studies or as a precursor for more complex structures.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of appropriate intermediates. The use of modern synthetic techniques, such as catalytic cross-couplings or organometallic reactions, has enabled researchers to achieve high yields and purity levels. The optimization of reaction conditions has also been a focus of recent studies to minimize waste and improve sustainability.

The application of this compound extends beyond traditional chemistry. In materials science, it has been explored as a building block for creating stimuli-responsive polymers due to its ability to undergo reversible chemical transformations under specific conditions. In pharmacology, its structural features make it a promising candidate for drug design, particularly in targeting specific biological pathways.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugated system within the molecule exhibits unique electronic characteristics that could be harnessed for optoelectronic applications. This has sparked interest in exploring its use in organic electronics and photovoltaic devices.

In conclusion, Carbamic acid, N-(1-cyclopropyl-1-methyl-2-oxo-4-pentyn-1-Yl)-, 1,1-dimethylethyl ester (CAS No. 2024253-10-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its complex structure offers opportunities for innovation in both fundamental research and industrial development. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in the advancement of science and technology.